Cas no 1935047-62-3 (2-propylthiolane-2-carbaldehyde)

• Product Name: 2-propylthiolane-2-carbaldehyde
• CAS No: 1935047-62-3
• MF: C₈H₁₄OS
• MW: 158.261161327362
• CID: 6472919
• PubChem ID: 130682056
• Update Time: 2025-05-24

2-propylthiolane-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-propylthiolane-2-carbaldehyde
• EN300-1619594
• 1935047-62-3

• Inchi： 1S/C8H14OS/c1-2-4-8(7-9)5-3-6-10-8/h7H,2-6H2,1H3
• InChI Key： TVZQFRVGLXVERD-UHFFFAOYSA-N
• SMILES： S1CCCC1(C=O)CCC

Computed Properties

• Exact Mass: 158.07653624g/mol
• Monoisotopic Mass: 158.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42.4Ų

Additional information on 2-propylthiolane-2-carbaldehyde

Introduction to 2-Propylthiolane-2-Carbaldehyde (CAS No: 1935047-62-3)

2-Propylthiolane-2-carbaldehyde is a unique organic compound with the CAS registry number 1935047-62-3. This compound belongs to the class of thiolane derivatives, which are cyclic ethers containing a sulfur atom. The structure of 2-propylthiolane-2-carbaldehyde consists of a five-membered thiolane ring with a propyl group attached at the 2-position and an aldehyde group at the same position, making it a substituted cyclic ether aldehyde.

The compound's molecular formula is C8H14OS, and its molecular weight is approximately 146.23 g/mol. It is a white crystalline solid with a melting point of around 85°C and a boiling point of approximately 185°C under standard conditions. The compound is sparingly soluble in water but is miscible with organic solvents such as ethanol, ether, and chloroform.

Thiolane derivatives, including 2-propylthiolane-2-carbaldehyde, have gained significant attention in recent years due to their unique chemical properties and potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science. The presence of both the aldehyde group and the sulfur-containing ring in this compound makes it versatile for various chemical reactions, including oxidation, reduction, and condensation reactions.

Structural Features and Synthesis

The synthesis of 2-propylthiolane-2-carbaldehyde involves the reaction of propionaldehyde with an appropriate thiolane derivative under specific conditions. One common method involves the use of acid-catalyzed cyclization reactions where the aldehyde group acts as an electrophilic site for nucleophilic attack by the sulfur atom in the thiolane ring.

Recent advancements in synthetic chemistry have enabled more efficient and selective methods for synthesizing this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates and improve yields. Additionally, green chemistry approaches have been implemented to minimize waste and reduce environmental impact during the synthesis process.

Chemical Properties and Reactivity

Thiolane derivatives are known for their stability under mild conditions due to the sulfur atom's ability to stabilize adjacent electron pairs through resonance effects. However, they can undergo various transformations under specific reaction conditions.

The aldehyde group in 2-propylthiolane-2-carbaldehyde makes it highly reactive towards nucleophilic addition reactions. For example, it readily reacts with hydroxylamine to form oximes or with ammonia to form imines. These reactions are valuable in organic synthesis for constructing complex molecules with desired functionalities.

Applications in Various Fields

Due to its unique structure and reactivity, 2-propylthiolane-2-carbaldehyde finds applications in several areas:

• Pharmaceuticals: The compound serves as an intermediate in the synthesis of bioactive molecules, including antibiotics and anti-inflammatory agents.
• Agriculture: It is used as a precursor for agrochemicals such as herbicides and fungicides.
• Materials Science: The compound is employed in the development of novel polymers and coatings due to its ability to form stable cross-links during polymerization.
• Sensors: Recent research has explored its use as a sensing material for detecting specific analytes due to its high reactivity towards certain chemicals.

Safety Considerations

While handling 2-propylthiolane-2-carbaldehyde, it is essential to follow standard laboratory safety protocols. The compound should be stored in a cool, dry place away from direct sunlight and oxidizing agents. Proper ventilation should be ensured during its synthesis or use to avoid inhalation hazards.

Environmental Impact

Evaluating the environmental impact of thiolane derivatives, including 1935047-62-3, is crucial for sustainable chemical practices. Recent studies have focused on understanding their biodegradation pathways under aerobic and anaerobic conditions. Results indicate that these compounds can degrade moderately under aerobic conditions but may persist longer under anaerobic environments.

Future Directions

The future of thiolane derivatives lies in exploring their potential for advanced applications such as drug delivery systems, bioimaging agents, and smart materials. Ongoing research aims to optimize their synthesis methods further while reducing their environmental footprint through green chemistry principles.